6-Chloro-5-nitropyrimidine-2,4-diamine
Cat. No. B1594484
M. Wt: 189.56 g/mol
InChI Key: PQRPNYCCQLFXNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05958932
Procedure details
2,4-Diamino-6-chloro-5-nitropyrimidine (O'Brien et. al., J. Med. Chem., 9, 573-575 (1966)) (1.0 g, 5.28 mmol) was added to a solution of sodium (0.14 g, 6.08 mmol) in benzyl alcohol (9 mL). The solution was heated in a 160° C. oil bath for 3.5 h and the solvent was evaporated under reduced pressure to provide a yellow solid. This solid was washed with water, and air dried. Crystallization from benzene/ether gave a pale yellow filamentous solid: yield, 0.69 g (50%); mp 194-195° C. (171° C.; Kosary et. al., Acta. Phazm. Hung., 49, 241-247 (1989)); UV (pH 1) lmax 236 nm (sh) (e=1.452×104), 264 (0.522×104), 321 (1.294×104); (pH 6.9) 242 (sh) (0.965×104), 337 (1.493×104); (pH 13) 242 (sh) (0.952×104), 338 (1.479×104); 1H NMR d 5.43 (s, 2 H, ArCH2), 7.26 (br s, 2 H, NH2, exchange with D2O), 7.33-7.51 (m, 5 H, ArH), 7.93 (br s, 2 H, NH2, exchange with D2O); MS (EI) calcd. m/z for C11H11N5O3 261.0861, found 261.0866; Anal. (C11H11N5O3).
[Compound]
Name
242
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
242
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
C11H11N5O3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[C:5]([N+:9]([O-:11])=[O:10])=[C:4](Cl)[N:3]=1.[Na].[CH2:14]([OH:21])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1>>[NH2:1][C:2]1[N:7]=[C:6]([NH2:8])[C:5]([N+:9]([O-:11])=[O:10])=[C:4]([O:21][CH2:14][C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)[N:3]=1 |^1:12|
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Inputs
Step One
|
Name
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|
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Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NC(=C(C(=N1)N)[N+](=O)[O-])Cl
|
|
Name
|
|
|
Quantity
|
0.14 g
|
|
Type
|
reactant
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Smiles
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[Na]
|
|
Name
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|
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Quantity
|
9 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)O
|
Step Two
[Compound]
|
Name
|
242
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
242
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
[Compound]
|
Name
|
C11H11N5O3
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
160 °C
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent was evaporated under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to provide a yellow solid
|
WASH
|
Type
|
WASH
|
|
Details
|
This solid was washed with water, and air
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystallization from benzene/ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gave a pale yellow filamentous solid
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
yield
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
mp 194-195° C. (171° C.; Kosary et. al., Acta. Phazm. Hung., 49, 241-247 (1989))
|
Outcomes
Product
|
Name
|
|
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Type
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|
|
Smiles
|
NC1=NC(=C(C(=N1)N)[N+](=O)[O-])OCC1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
